Cas no 936250-16-7 (3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester)

3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester, is a boronic acid derivative commonly utilized in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The pinacol ester group enhances shelf life and handling by protecting the boronic acid moiety from hydrolysis. The dimethylaminopropylcarbamoyl substituent improves solubility in organic solvents, facilitating its use in diverse synthetic applications. This compound is particularly valuable in pharmaceutical and materials science research, where controlled coupling of aryl groups is essential. Its structural features ensure efficient transmetalation while minimizing side reactions, making it a reliable intermediate in complex organic syntheses.
3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester structure
936250-16-7 structure
Product Name:3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
CAS No:936250-16-7
MF:C18H29BN2O3
MW:332.245465040207
MDL:MFCD05865085
CID:857610
PubChem ID:2769538
Update Time:2025-05-28

3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(DIMETHYLAMINO)PROPYLCARBAMOYL)PHENYLBORONIC ACID, PINACOL ESTER
    • N-(3-(Dimethylamino)propyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • N-(3-DIMETHYLAMINOPROPYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZAMIDE
    • N-[3-(dimethylamino)propyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • N-[3-(N',N'-Dimethylamino)propyl]benzamide-3-boronic acid, pinacol ester
    • 936250-16-7
    • N-[3-(N',N'-dimethylamino)propyl]benzamide-3-boronic acid, pinacol ester, AldrichCPR
    • n-(3-dimethylamino-propyl)-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
    • A859707
    • n-(3-dimethylamino-propyl)-3-(4,4,5,5-tetramethyl-[1,3,2]diox aborolan-2-yl)-benzamide
    • AKOS015960071
    • MFCD05865085
    • BS-2109
    • VWYIKCSVDFBBTJ-UHFFFAOYSA-N
    • AB22921
    • CS-0174197
    • FT-0754475
    • SCHEMBL2822476
    • DTXSID70377756
    • 3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid pinacol ester
    • DA-00613
    • XH0293
    • AT44045
    • 3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
    • MDL： MFCD05865085
    • Inchi： 1S/C18H29BN2O3/c1-17(2)18(3,4)24-19(23-17)15-10-7-9-14(13-15)16(22)20-11-8-12-21(5)6/h7,9-10,13H,8,11-12H2,1-6H3,(H,20,22)
    • InChI Key： VWYIKCSVDFBBTJ-UHFFFAOYSA-N
    • SMILES： O1B(C2C=CC=C(C(NCCCN(C)C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 332.22700
  • Monoisotopic Mass: 332.2271230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.80000
  • LogP: 2.05820

3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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N-(3-Dimethylaminopropyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
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3-(3-(Dimethylamino)propylcarbamoyl)phenylboronic acid, pinacol ester
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